Cas no 2306246-89-7 (tert-butyl N-[(3S,4S)-4-amino-3-piperidyl]carbamate)

• Product Name: tert-butyl N-[(3S,4S)-4-amino-3-piperidyl]carbamate
• CAS No: 2306246-89-7
• MF: C₁₀H₂₁N₃O₂
• MW: 215.292642354965
• CID: 5272140
• Update Time: 2026-03-09

tert-butyl N-[(3S,4S)-4-amino-3-piperidyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(3S,4S)-4-amino-3-piperidinyl]-, 1,1-dimethylethyl ester
• tert-butyl N-[(3S,4S)-4-amino-3-piperidyl]carbamate

• Inchi： 1S/C10H21N3O2/c1-10(2,3)15-9(14)13-8-6-12-5-4-7(8)11/h7-8,12H,4-6,11H2,1-3H3,(H,13,14)/t7-,8-/m0/s1
• InChI Key： PSLKAXGDGMUXHK-YUMQZZPRSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H]1[C@@H](N)CCNC1

Additional information on tert-butyl N-[(3S,4S)-4-amino-3-piperidyl]carbamate

tert-butyl N-[(3S,4S)-4-amino-3-piperidyl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[(3S,4S)-4-amino-3-piperidyl]carbamate (CAS No. 2306246-89-7) is a highly specialized chemical entity with significant applications in the field of organic synthesis and pharmaceutical research. This compound is notable for its unique stereochemistry, which plays a critical role in its biological activity and synthetic utility. The tert-butyl group attached to the carbamate moiety contributes to the molecule's stability and solubility properties, making it a valuable intermediate in the synthesis of complex molecules.

Recent studies have highlighted the importance of tert-butyl N-[(3S,4S)-4-amino-3-piperidyl]carbamate in the development of novel therapeutic agents. Its structure, featuring a piperidine ring with specific stereochemistry, has been exploited in the design of bioactive compounds targeting various disease states. For instance, researchers have reported its use as a key intermediate in the synthesis of inhibitors for kinases and other enzymes implicated in cancer and neurodegenerative diseases.

The synthesis of tert-butyl N-[(3S,4S)-4-amino-3-piperidyl]carbamate involves a multi-step process that emphasizes stereochemical control. The use of chiral auxiliary reagents and asymmetric catalysis has been pivotal in achieving the desired enantiomeric excess. These methods not only ensure high purity but also align with the growing demand for sustainable and efficient synthetic strategies in the pharmaceutical industry.

In terms of applications, this compound has demonstrated potential in drug delivery systems due to its ability to modulate pharmacokinetic properties. Its carbamate functionality allows for controlled release mechanisms, which are crucial in optimizing therapeutic outcomes. Furthermore, its compatibility with various functional groups makes it a versatile building block in medicinal chemistry.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of tert-butyl N-[(3S,4S)-4-amino-3-piperidyl]carbamate. Molecular docking studies have revealed its binding affinities to specific protein targets, paving the way for rational drug design. These findings underscore the importance of understanding stereochemical influences on bioactivity, a theme that continues to drive research in this area.

The commercial availability of tert-butyl N-[(3S,4S)-4-amino-3-piperidyl]carbamate has facilitated its adoption by academic and industrial research groups worldwide. Its inclusion in chemical libraries has accelerated high-throughput screening efforts, leading to the discovery of promising lead compounds. This highlights its role not only as a synthetic intermediate but also as a valuable tool in early-stage drug discovery.

In conclusion, tert-butyl N-[(3S,4S)-4-amino-3-piperidyl]carbamate (CAS No. 2306246-89-7) stands as a testament to the progress in modern organic synthesis and its application in drug development. Its unique properties and versatile functionality continue to make it an indispensable component in the arsenal of chemists and pharmacologists alike.